Methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate

• IUPAC Name: methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate
• InChI: InChI=1S/C13H11FN2O2/c1-18-13(17)10-4-9(5-11(14)6-10)8-2-3-12(15)16-7-8/h2-7H,1H3,(H2,15,16)
• InChI Key: IWSQDIMVXVHITJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CN=C(C=C2)N)F
• Molecular Formula: C13H11FN2O2
• DSSTOX Substance ID: DTXSID10718568
• Molecular Weight: 246.24 g/mol
• CAS RN: 1314987-71-7

Description

“Methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate” is a chemical compound with the CAS Number: 889950-25-8. It has a molecular weight of 228.25. The IUPAC name for this compound is methyl 3-(6-amino-3-pyridinyl)benzoate.

Scientific Research Applications

Synthesis and Chemical Structure Analysis

Methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate and related compounds have been a subject of interest in chemical synthesis and structure analysis. The compound has been synthesized through methods like nitrification, esterification, and hydronation, with an optimal synthesis route involving reactions with mixed acid and methanol, followed by reduction to achieve a high yield of the product. The chemical structure and purity of the synthesized compounds are often confirmed using techniques such as melting point determination, infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and gas chromatography-mass spectrometry (GC-MS) (Yin Jian-zhong, 2010).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry and drug design, derivatives of Methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate-like structures are explored for their potential biological activities. For instance, the fluorine-containing aromatic compounds, due to their known pharmacophores, are used in synthesizing new biologically active molecules. These compounds have been evaluated for their antibacterial activities, showing promising results in specific concentrations (B. S. Holla, K. Bhat, N. S. Shetty, 2003).

Crystallography and Molecular Structure Studies

Structural analysis of related compounds has been conducted using methods like single-crystal X-ray diffraction, indicating the importance of these compounds in understanding molecular conformations and intermolecular interactions. For instance, studies have revealed that while some molecules of related structures are linked by hydrogen bonds into three-dimensional structures, others do not form hydrogen bonds, highlighting the diversity in molecular interactions and arrangements (Ninganayaka Mahesha, B. K. Sagar, H. Yathirajan, Tetsundo Furuya, T. Haraguchi, T. Akitsu, C. Glidewell, 2019).

Advanced Material Studies

Compounds related to Methyl 3-(6-aminopyridin-3-yl)-5-fluorobenzoate have been studied for their potential applications in advanced materials, such as in the development of fluorescent sensors and polymer light-emitting diodes (LEDs). For instance, o-aminophenol-based fluorogenic chemosensors have been synthesized, exhibiting high selectivity and sensitivity toward specific ions, and have been utilized in bio-imaging fluorescent probes for detecting ions in human cancer cell lines (Xingpei Ye, Shao-bo Sun, Ying-dong Li, L. Zhi, Wei-Na Wu, Yuan Wang, 2014). Furthermore, the electronic property of related ligands has been manipulated to finely tune the emission spectra of Ir(III) complexes in polymer LEDs (M. Cho, Jung‐Il Jin, D. Choi, J. Yoon, C. Hong, Young Min Kim, Y. Park, B. Ju, 2010).